Cas no 34456-22-9 (5,8-Nonadiynoic acid)
5,8-Nonadiynoic acid structure
Product Name:5,8-Nonadiynoic acid
CAS No:34456-22-9
MF:C9H10O2
MW:150.174502849579
CID:292645
PubChem ID:14428000
Update Time:2025-04-19
5,8-Nonadiynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Nonadiynoic acid
- nona-5,8-diynoic acid
- 34456-22-9
- DTXSID50560164
-
- Inchi: 1S/C9H10O2/c1-2-3-4-5-6-7-8-9(10)11/h1H,3,6-8H2,(H,10,11)
- InChI Key: QGSGBYNWNYLAMZ-UHFFFAOYSA-N
- SMILES: OC(CCCC#CCC#C)=O
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
5,8-Nonadiynoic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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